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Compound of Interest

Compound Name: Kojibiose

Cat. No.: B1673742 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides crucial safety and

logistical information for the handling of Kojibiose, a disaccharide inhibitor of plant glucosidase

I.[1] The following procedural guidance is designed to answer specific operational questions

and establish best practices for laboratory safety.

Physicochemical and Hazard Profile
While comprehensive hazard data for Kojibiose is not readily available, it is prudent to treat it

as a compound with unknown potential hazards.[2] It is a white to off-white powder with a

molecular weight of 342.30 g/mol .[3] Kojibiose is soluble in water (5 mg/mL) and should be

stored at -20°C.
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Property Value Source

CAS Number 2140-29-6 [1][3]

Molecular Formula C₁₂H₂₂O₁₁ [1]

Molecular Weight 342.30 [1][3]

Appearance White to off-white powder

Solubility 5 mg/mL in water

Storage Temperature -20°C

Known Hazards
No specific hazard data

available
[2]

Personal Protective Equipment (PPE)
A risk assessment should always precede the handling of any chemical. For Kojibiose, the

recommended personal protective equipment is based on standard laboratory safety protocols

for handling solid chemicals of unknown toxicity.

Equipment Specification Purpose

Hand Protection Nitrile gloves Protects against skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from dust

particles.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Not generally required for

small quantities

Use a dust mask or work in a

fume hood if generating dust.

Experimental Protocols: Safe Handling and Disposal
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Don appropriate PPE (lab coat, gloves, safety glasses).

Verify the label information matches the order.

Store the container in a designated, well-ventilated, and dry area at the recommended

temperature of -20°C.

Handling and Use:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when weighing

or transferring the powder to minimize inhalation of any dust.[2]

Use dedicated spatulas and weighing boats.

Avoid the formation of dust during handling.[2]

After handling, wash hands thoroughly with soap and water.[2]

Spill Management:

In case of a small spill, wear your PPE and gently sweep the solid material into a labeled

waste container.

Avoid generating dust.

Clean the spill area with a wet cloth or paper towel and dispose of the cleaning materials in

the designated waste container.

Disposal:

Dispose of unused Kojibiose and any contaminated materials (e.g., gloves, weighing paper)

in a designated chemical waste container.

Follow all local, state, and federal regulations for chemical waste disposal.

First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://wap.guidechem.com/msds/2140-29-6.html
https://wap.guidechem.com/msds/2140-29-6.html
https://wap.guidechem.com/msds/2140-29-6.html
https://www.benchchem.com/product/b1673742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the absence of specific toxicological data, the following general first-aid procedures are

recommended[2]:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Wash the affected area with soap and plenty of

water. If irritation persists, seek medical

attention.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes. If irritation persists, consult a

physician.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.

Kojibiose Handling Workflow
The following diagram illustrates the standard operating procedure for handling Kojibiose from

receipt to disposal.
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Kojibiose Handling Workflow
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Caption: Workflow for the safe handling of Kojibiose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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